2,2,2-Trinitro-1-phenylethane

• CAS No.: 38677-56-4
• Molecular Formula: C8H7N3O6
• Molecular Weight: 241.16 g/mol
• IUPAC Name: 2,2,2-trinitroethylbenzene
• InChI: InChI=1S/C8H7N3O6/c12-9(13)8(10(14)15,11(16)17)6-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key: AJYDBHCFRVMOBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC([N+](=O)[O-])([N+](=O)[O-])[N+](=O)[O-]

Description

2,2,2-Trinitro-1-phenylethane (CAS 38677-56-4) is a nitroalkane derivative with the molecular formula C₈H₇N₃O₆. Its structure consists of a phenyl group attached to an ethane backbone, where the terminal carbon bears three nitro groups (-NO₂). This compound exhibits moderate lipophilicity (logP = 0.713) , suggesting balanced solubility in polar and nonpolar solvents. Key thermodynamic data include a sublimation enthalpy (ΔsubH) of 84.1 ± 0.4 kJ/mol at 301 K , indicating relatively low thermal stability compared to aromatic nitro compounds like trinitrotoluene (TNT).

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,2,2-Trinitro-1-phenylethane typically involves the nitration of 1-phenylethane. The process requires the use of concentrated nitric acid and sulfuric

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Thermodynamic Comparisons

The table below summarizes critical properties of 2,2,2-Trinitro-1-phenylethane and analogous nitro compounds:

Compound Name	CAS Number	Molecular Formula	Sublimation Enthalpy (ΔsubH, kJ/mol)	Temperature (K)	logP
2,2,2-Trinitro-1-phenylethane	38677-56-4	C₈H₇N₃O₆	84.1 ± 0.4	301	0.713
3-Methyl-2,4,6-trinitrotoluene	632-92-8	C₈H₇N₃O₆	129.8 ± 1.1	365	N/A
2,4,6-Trinitrotoluene (TNT)	118-96-7	C₇H₅N₃O₆	122.6 (ΔfusH: 38.49 kJ/mol)	319–411	~1.6*
2,4,6-Trinitrophenetole	4732-14-3	C₈H₇N₃O₇	79–120.5†	347–358	N/A

*Typical logP for TNT ; †Conflicting ΔsubH values reported due to experimental conditions .

Key Observations:

Thermal Stability :

• 2,2,2-Trinitro-1-phenylethane has a significantly lower sublimation enthalpy (84.1 kJ/mol) compared to 3-methyl-TNT (129.8 kJ/mol) and TNT (ΔfusH = 38.49 kJ/mol; ΔsubH = 122.6 kJ/mol) . This suggests weaker intermolecular forces and higher volatility, likely due to its aliphatic nitro groups lacking resonance stabilization.
• 2,4,6-Trinitrophenetole exhibits variable ΔsubH (79–120.5 kJ/mol), highlighting methodological discrepancies in enthalpy measurements .

Structural Influences :

• TNT (aromatic nitro groups): Resonance stabilization of nitro groups on the benzene ring enhances thermal stability and reduces sensitivity .
• 2,2,2-Trinitro-1-phenylethane (aliphatic nitro groups): The absence of aromatic conjugation increases reactivity, making it prone to decomposition under milder conditions .

Lipophilicity :

• The logP of 2,2,2-Trinitro-1-phenylethane (0.713) is lower than TNT (~1.6), suggesting reduced lipid solubility. This may influence environmental persistence and toxicity profiles.